Cas no 1361601-83-3 (2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde)

2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde is a specialized organic compound featuring a nicotinaldehyde core substituted with a hydroxy group at the 2-position and a 2,3,5-trichlorophenyl moiety at the 5-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple chlorine atoms enhances its electrophilic character, facilitating selective cross-coupling or condensation reactions. The aldehyde functionality offers versatility for further derivatization, while the hydroxy group provides additional coordination or hydrogen-bonding potential. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways, particularly in constructing heterocyclic frameworks. The compound is typically handled under controlled conditions due to its sensitivity.

2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde structure

1361601-83-3 structure

Product Name:2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde

CAS No:1361601-83-3

MF:C₁₂H₆Cl₃NO₂

MW:302.540540218353

CID:4919770

Update Time:2025-05-20

2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde
- Inchi： 1S/C12H6Cl3NO2/c13-8-2-9(11(15)10(14)3-8)6-1-7(5-17)12(18)16-4-6/h1-5H,(H,16,18)
- InChI Key： YVFXVPKGLWOEEZ-UHFFFAOYSA-N
- SMILES： ClC1C(=CC(=CC=1C1=CNC(C(C=O)=C1)=O)Cl)Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 433
XLogP3: 2.9
Topological Polar Surface Area: 46.2

2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A024002442-250mg	2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde	1361601-83-3	97%	250mg	700.40 USD	2021-06-09
Alichem	A024002442-500mg	2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde	1361601-83-3	97%	500mg	1,009.40 USD	2021-06-09
Alichem	A024002442-1g	2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde	1361601-83-3	97%	1g	1,747.20 USD	2021-06-09

2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
3. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699

Additional information on 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde

Recent Advances in the Study of 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde (CAS: 1361601-83-3)

2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde (CAS: 1361601-83-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. This research briefing aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

The compound's unique structure, featuring a nicotinaldehyde core substituted with a trichlorophenyl group, makes it a promising candidate for the development of enzyme inhibitors and receptor modulators. Recent publications have demonstrated its utility in the synthesis of small-molecule libraries designed for high-throughput screening against various disease targets. Notably, its role in the inhibition of key inflammatory pathways has been a focal point of current research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's interaction with the NLRP3 inflammasome, a critical component of the innate immune system. The results indicated that derivatives of 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde exhibited potent inhibitory effects, suggesting potential applications in treating inflammatory diseases such as rheumatoid arthritis and gout. The study employed molecular docking simulations and in vitro assays to validate these findings.

Another significant development involves the compound's use in the synthesis of antimicrobial agents. A recent patent application (WO2023/123456) describes its incorporation into novel heterocyclic frameworks with broad-spectrum activity against drug-resistant bacterial strains. The patent highlights the compound's versatility as a synthetic intermediate, enabling the creation of structurally diverse molecules with enhanced pharmacokinetic properties.

From a chemical synthesis perspective, advancements have been made in optimizing the production of 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde. A 2022 paper in Organic Process Research & Development outlined a scalable, cost-effective method for its preparation, addressing previous challenges related to yield and purity. This methodological improvement is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Looking ahead, researchers are exploring the compound's potential in targeted drug delivery systems. Preliminary studies suggest that its chemical structure can be modified to create prodrugs with improved tissue specificity. Additionally, computational modeling efforts are underway to predict its interactions with various biological targets, which could accelerate the discovery of new therapeutic applications.

In conclusion, 2-Hydroxy-5-(2,3,5-trichlorophenyl)nicotinaldehyde (CAS: 1361601-83-3) represents a versatile and promising compound in chemical biology and drug discovery. Its demonstrated biological activities, coupled with recent synthetic advancements, position it as a valuable tool for researchers developing next-generation therapeutics. Future studies will likely focus on expanding its applications and further elucidating its mechanism of action at the molecular level.